Cas no 741680-16-0 (1H-Cycloprop[c]inden-6(7H)-one,hexahydro-,(1aR,3aR,7aR)-rel-(9CI))

• Product Name: 1H-Cycloprop[c]inden-6(7H)-one,hexahydro-,(1aR,3aR,7aR)-rel-(9CI)
• CAS No: 741680-16-0
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 560266
• Update Time: 2023-03-29

1H-Cycloprop[c]inden-6(7H)-one,hexahydro-,(1aR,3aR,7aR)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Cycloprop[c]inden-6(7H)-one,hexahydro-, (1aR,3aR,7aR)-rel-
• 1H-Cycloprop[c]inden-6(7H)-one,hexahydro-,(1aR,3aR,7aR)-rel-(9CI)

• Inchi： 1S/C10H14O/c11-9-4-3-7-1-2-8-5-10(7,8)6-9/h7-8H,1-6H2/t7-,8-,10+/m0/s1
• InChI Key： RXVWNJNWVAQWNX-OYNCUSHFSA-N
• SMILES： O=C1C([H])([H])C([H])([H])[C@]2([H])C([H])([H])C([H])([H])[C@@]3([H])C([H])([H])[C@]32C1([H])[H]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2